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This technical guide provides a comprehensive analysis of the spectroscopic data for 4-
bromobenzoyl cyanide (CsH4BrNO), a key intermediate in various chemical syntheses. This
document is intended for researchers, scientists, and professionals in drug development who
require a thorough understanding of the structural characterization of this compound. The guide
delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)
data, offering insights into the experimental choices and data interpretation that are crucial for
compound verification and quality control.

Introduction to 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide, with the CAS number 6048-21-1, is an aromatic compound
containing a bromo-substituted phenyl ring, a carbonyl group, and a nitrile group.[1][2] The
precise characterization of its molecular structure is paramount for its application in synthetic
chemistry, particularly in the development of pharmaceutical and agrochemical agents.
Spectroscopic techniques are indispensable tools for this purpose, each providing a unique
piece of the structural puzzle. This guide will systematically explore the *H NMR, 3C NMR, IR,
and MS data to build a complete spectroscopic profile of 4-bromobenzoyl cyanide.
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Molecular Structure and Properties:

Molecular Formula: CsHsBrNO[1]

Molecular Weight: 210.03 g/mol [1]

Exact Mass: 208.94763 Da[1]

IUPAC Name: 4-bromobenzoyl cyanide[1]

Caption: Molecular structure of 4-Bromobenzoyl cyanide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule.

'H NMR Spectroscopy

Experimental Protocol:

A sample of 4-bromobenzoyl cyanide is dissolved in a deuterated solvent, typically
chloroform-d (CDCls), containing a small amount of tetramethylsilane (TMS) as an internal
standard. The *H NMR spectrum is then acquired on a high-resolution NMR spectrometer (e.g.,
400 or 500 MHz).

Data Interpretation:

The *H NMR spectrum of 4-bromobenzoyl cyanide is characterized by signals in the aromatic
region. The symmetry of the para-substituted phenyl ring leads to a simplified spectrum.
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. . Coupling
Chemical Shift L . .
Multiplicity Constant (J) Integration Assignment
(3) ppm
Hz
Doublet of Aromatic Protons
8.00 6.9, 2.3 2H
Doublets (dd) (ortho to C=0)
Doublet of Aromatic Protons
7.77 7.7,1.7 2H
Doublets (dd) (ortho to Br)

Data sourced from a publication by the Royal Society of Chemistry.[3]

The downfield chemical shifts of the aromatic protons are due to the deshielding effects of the
electron-withdrawing carbonyl and bromo substituents. The protons ortho to the carbonyl group
appear at a slightly more downfield position (8.00 ppm) compared to the protons ortho to the
bromine atom (7.77 ppm). The observed doublet of doublets splitting pattern is characteristic of
an AA'BB' spin system in a 1,4-disubstituted benzene ring.

3C NMR Spectroscopy

Experimental Protocol:

The 13C NMR spectrum is typically acquired on the same instrument as the *H NMR, using a
proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique
carbon atom.

Predicted Data and Interpretation:

As of the writing of this guide, experimental 13C NMR data for 4-bromobenzoyl cyanide is not
readily available in the public domain. However, based on established chemical shift
correlations, a predicted spectrum can be proposed.
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Predicted Chemical Shift (8) ppm Assignment

~165 Carbonyl Carbon (C=0)

~132 Aromatic Carbon (C-Br)

~132.5 Aromatic Carbons (CH, ortho to Br)
~131 Aromatic Carbons (CH, ortho to C=0)
~130 Aromatic Carbon (C-C=0)

~115 Nitrile Carbon (C=N)

The carbonyl carbon is expected to be the most downfield signal due to the strong deshielding
effect of the double-bonded oxygen. The aromatic carbons will appear in the typical range of
120-140 ppm, with the carbon attached to the bromine atom being significantly influenced by
the halogen's electronegativity and heavy atom effect. The nitrile carbon is expected to appear
around 115 ppm.

Data Acquisition

Sample Preparation Acquire 13C Spectrum Data Analysis

I
[ )—»G]igh—Resolution NMR Speclrumetea )—»{ H j

—

Acquire 1H Spectrum

Click to download full resolution via product page
Caption: General workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.
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Experimental Protocol:

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A
small amount of the solid sample can be analyzed directly using an Attenuated Total
Reflectance (ATR) accessory, or by preparing a KBr pellet.

Predicted Data and Interpretation:

While a specific experimental spectrum is not publicly available, the characteristic absorption
bands for 4-bromobenzoyl cyanide can be predicted based on its functional groups.

Predicted Wavenumber

( . Vibration Functional Group
cm-

~3100-3000 C-H stretch Aromatic
~2230-2210 C=N stretch Nitrile

~1690-1670 C=0 stretch Aryl Ketone
~1600-1450 C=C stretch Aromatic Ring
~1100-1000 C-Br stretch Aryl Halide

The spectrum is expected to be dominated by a strong, sharp absorption band for the carbonyl
(C=0) group and a medium intensity band for the nitrile (C=N) group. The presence of aromatic
C-H stretching and C=C ring stretching bands would confirm the aromatic nature of the
compound. The C-Br stretching vibration is typically found in the fingerprint region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification.

Experimental Protocol:

A dilute solution of 4-bromobenzoyl cyanide in a volatile solvent (e.g., methanol or
acetonitrile) is introduced into the mass spectrometer, typically using an electrospray ionization
(ESI) or electron ionization (EI) source.
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Predicted Data and Interpretation:

The mass spectrum of 4-bromobenzoyl cyanide is expected to show a characteristic
molecular ion peak corresponding to its molecular weight. Due to the presence of bromine,
which has two stable isotopes (“°Br and 8!Br) in approximately a 1:1 ratio, the molecular ion will
appear as a pair of peaks (M+ and M+2%) of nearly equal intensity.

e Predicted Molecular lon (M*) for CsH4’°BrNO: m/z = 209
o Predicted Molecular lon (M+2%) for CsH481BrNO: m/z = 211
Fragmentation Pattern:

The primary fragmentation pathway is expected to be the cleavage of the bond between the
carbonyl group and the phenyl ring, or the loss of the cyanide group.

e Loss of CN: [M - CN]* = C7H4BrO* (m/z = 183/185)
e Formation of 4-bromobenzoyl cation: [C7H4BrO]* (m/z = 183/185)

e Loss of CO and CN: [M - CO - CNJ* = CeHaBr* (m/z = 155/157)

)
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Caption: Predicted mass spectrometry fragmentation pathway.

Conclusion

The spectroscopic data presented in this guide provides a comprehensive framework for the
structural characterization of 4-bromobenzoyl cyanide. The H NMR data confirms the
substitution pattern of the aromatic ring. While experimental 13C NMR and IR data are not
readily available, predictions based on established principles provide a reliable basis for
spectral interpretation. The predicted mass spectrum, with its characteristic isotopic pattern for
bromine and logical fragmentation pathways, further solidifies the structural assignment. This
guide serves as a valuable resource for scientists working with 4-bromobenzoyl cyanide,
enabling them to confidently verify its identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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